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Compound of Interest

Compound Name: Calcein disodium

CAS No.: 1945975-98-3

Cat. No.: B8235155

Get Quote

Executive Summary & Chemical Profile
Calcein Disodium (Fluorexon) is a fluorescent dye and chelating agent commonly used in cell

viability assays and metal titration. While often perceived as "low hazard" compared to

cytotoxic drugs, its physical form—typically a fine, electrostatic powder—presents specific

inhalation and ocular risks that are frequently underestimated in high-throughput screening

(HTS) environments.

This guide moves beyond generic safety advice, providing a self-validating protocol designed

to protect both the researcher and the integrity of the assay.
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Chemical Attribute Specification

CAS Number 1461-15-0 (Disodium salt)

Physical Form Fine crystalline powder (Orange/Yellow)

Primary Hazards
Respiratory Irritant (H335), Skin Irritant (H315),

Eye Irritant (H319)

Critical Property
High electrostatic potential (prone to

aerosolization)

Risk Assessment & PPE Matrix
The primary vector of exposure for Calcein Disodium is airborne dust during weighing and

solubilization. Standard safety glasses are often insufficient because fine particulates can

bypass side shields.

PPE Selection Matrix
Standard: OSHA 29 CFR 1910.132 / EN 166
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Protection Zone Recommended Equipment
Technical Rationale (The
"Why")

Ocular
Chemical Safety Goggles

(Indirect Vent)

Crucial: Safety glasses with

side shields do not seal

against micro-particulates.

Goggles prevent dust

migration into the lacrimal duct.

Dermal (Hand)
Nitrile Gloves (Min. 0.11mm / 4

mil)

Latex is acceptable, but Nitrile

provides superior resistance to

common co-solvents (e.g.,

DMSO) often used in Calcein

stock preparation.

Respiratory
Fume Hood (Primary) or N95

Respirator (Secondary)

Engineering controls (Hood)

are superior. If weighing on an

open bench, an N95 is

mandatory to prevent

inhalation of H335-classified

dust.

Body
Lab Coat (Buttoned, Long

Sleeve)

Prevents accumulation of

fluorescent dust on street

clothes, which can cause

cross-contamination in

sensitive fluorescence assays.

Operational Protocol: A Self-Validating System
Safety is not just about what you wear; it is about how you validate your environment. Follow

this "Self-Validating" workflow to ensure containment.

Phase 1: Pre-Operational Validation
Before opening the container, perform the "Air & Seal" Check:

Airflow: Verify Fume Hood face velocity is between 80–120 fpm (feet per minute).
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Glove Integrity: Inflate nitrile gloves slightly to check for pinholes before donning. Reasoning:

Calcein is a chelator; micro-exposures can cause contact dermatitis over time.

Phase 2: Weighing & Solubilization (The Critical Step)
Calcein powder is static-prone. Use this method to minimize aerosolization.[1]

Static Neutralization: If available, use an ionizing bar or anti-static gun on the weigh boat.

Alternative: Wipe the exterior of the weigh boat with a lint-free wipe dampened with 70%

Ethanol to reduce static charge.

The "Draft Shield" Technique:

Open the balance draft shield only from the side, never the front, to maintain laminar flow.

Transfer powder using a narrow-neck spatula to reduce surface area exposure.

Solvent Addition (Containment):

Add solvent (e.g., PBS or DMSO) slowly down the side of the vessel to avoid displacing

powder into the air ("puffing" effect).

Self-Validation: If you see yellow dust settle on the balance pan, your transfer technique

was too aggressive. Clean immediately with a damp tissue.

Phase 3: Decontamination
Wet Wipe Down: Do not dry sweep. Use wet paper towels (water or mild detergent) to clean

the balance area.

Fluorescence Check (Optional but Recommended): Use a handheld UV lamp (365nm) to

inspect the work area. Calcein residues will fluoresce, revealing invisible contamination.

Visualizations: Logic & Workflow
Figure 1: Risk Assessment & PPE Decision Tree
This logic flow determines the necessary protection based on the specific handling activity.
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Activity: Handling Calcein Disodium

Physical Form?

Dry Powder (Weighing)

High Risk

Liquid Solution (Pipetting)

Med Risk

Hazard: Airborne Dust (H335) Hazard: Splash/Contact (H315)

Engineering Control:
Chemical Fume Hood

Preferred

PPE: N95 Respirator
(If Hood Unavailable)

Alternative

PPE: Chemical Goggles
(Indirect Vent)

PPE: Nitrile Gloves
(0.11mm)

PPE: Safety Glasses
(Side Shields)

Click to download full resolution via product page

Caption: Decision tree for selecting PPE based on the physical state of Calcein Disodium.

Red pathways indicate higher respiratory risk requiring engineering controls.

Figure 2: Safe Handling Workflow
A step-by-step visual guide to the operational protocol described in Section 3.

Start: PPE Check 1. Neutralize Static
(Wipe/Ionizer)

2. Weigh Inside
Draft Shield

3. Add Solvent
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4. Visual Check
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Fail (Re-clean)
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Caption: Operational workflow emphasizing static neutralization and visual inspection to

prevent contamination.

Disposal & Environmental Safety
Although Calcein is not classified as a P-listed acute toxin (RCRA), it is a chelating agent.

Improper disposal down the drain can mobilize heavy metals in municipal plumbing systems,

violating environmental compliance in many jurisdictions.

Solid Waste: Dispose of contaminated weigh boats, gloves, and paper towels in Solid

Chemical Waste containers.

Liquid Waste: Collect all Calcein solutions in a carboy labeled "Aqueous Chemical Waste" (or

"Solvent Waste" if DMSO is used).

Do Not: Do not pour down the sink.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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